Cas no 124289-24-3 (3-Bromo-5-(bromomethyl)benzonitrile)

• Product Name: 3-Bromo-5-(bromomethyl)benzonitrile
• CAS No: 124289-24-3
• MF: C₈H₅Br₂N
• MW: 274.940000295639
• MDL: MFCD09261038
• CID: 103821
• PubChem ID: 14567861
• Update Time: 2025-04-18

3-Bromo-5-(bromomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(bromomethyl)benzonitrile
• 3-Bromo-5-cyanobenzyl bromide
• Benzonitrile,3-bromo-5-(bromomethyl)-
• AS-35988
• 124289-24-3
• SCHEMBL307886
• MFCD09261038
• ZEA28924
• AKOS022176249
• Benzonitrile, 3-bromo-5-(bromomethyl)-
• SY242269
• EN300-6776042
• ZOHGEUWDTPFLKJ-UHFFFAOYSA-N
• DTXSID40561726
• DB-084819

• MDL： MFCD09261038
• Inchi： 1S/C8H5Br2N/c9-4-6-1-7(5-11)3-8(10)2-6/h1-3H,4H2
• InChI Key： ZOHGEUWDTPFLKJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C#N)C=1)Br

Computed Properties

• Exact Mass: 272.87900
• Monoisotopic Mass: 272.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.21568